Cas no 2228373-63-3 (1-(3,4-dihydro-2H-pyran-5-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-(3,4-dihydro-2H-pyran-5-yl)cyclohexane-1-carboxylic acid
• CAS No: 2228373-63-3
• MF: C₁₂H₁₈O₃
• MW: 210.269524097443
• CID: 5760910
• PubChem ID: 165835496
• Update Time: 2025-05-26

1-(3,4-dihydro-2H-pyran-5-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2228373-63-3
• EN300-1778105
• 1-(3,4-dihydro-2H-pyran-5-yl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C12H18O3/c13-11(14)12(6-2-1-3-7-12)10-5-4-8-15-9-10/h9H,1-8H2,(H,13,14)
• InChI Key： UVHCRJYXFKBCPV-UHFFFAOYSA-N
• SMILES： O1CCCC(=C1)C1(C(=O)O)CCCCC1

Computed Properties

• Exact Mass: 210.125594432g/mol
• Monoisotopic Mass: 210.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Additional information on 1-(3,4-dihydro-2H-pyran-5-yl)cyclohexane-1-carboxylic acid

Professional Introduction to Compound with CAS No. 2228373-63-3 and Product Name: 1-(3,4-dihydro-2H-pyran-5-yl)cyclohexane-1-carboxylic acid

The compound with the CAS number 2228373-63-3 and the product name 1-(3,4-dihydro-2H-pyran-5-yl)cyclohexane-1-carboxylic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered attention for its potential applications in drug discovery and molecular research. The presence of a 3,4-dihydro-2H-pyran moiety and a cyclohexane ring in its structure suggests a high degree of molecular complexity, which is often associated with enhanced biological activity. Such structural features are of particular interest to researchers exploring novel therapeutic agents.

In recent years, the pharmaceutical industry has witnessed a surge in the development of heterocyclic compounds due to their diverse biological activities and synthetic versatility. The 1-(3,4-dihydro-2H-pyran-5-yl)cyclohexane-1-carboxylic acid molecule exemplifies this trend, as it combines two pharmacologically relevant scaffolds. The 3,4-dihydro-2H-pyran ring is known for its stability and ability to participate in various biochemical interactions, while the cyclohexane moiety provides a rigid backbone that can influence the compound's pharmacokinetic properties. This combination makes it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways. The structural motif of 1-(3,4-dihydro-2H-pyran-5-yl)cyclohexane-1-carboxylic acid has been observed to interact with several key enzymes and receptors involved in inflammation, pain management, and neurodegenerative diseases. Preliminary studies have indicated that derivatives of this compound may exhibit significant therapeutic effects without causing severe side effects. This aligns with the broader goal of developing drugs that are both effective and well-tolerated by patients.

The synthesis of 1-(3,4-dihydro-2H-pyran-5-yl)cyclohexane-1-carboxylic acid presents unique challenges due to its complex structure. However, advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield. Researchers have employed various techniques such as catalytic hydrogenation and stereoselective reactions to construct the desired framework efficiently. These synthetic strategies not only enhance the accessibility of the compound but also pave the way for its large-scale production.

In terms of biological evaluation, 1-(3,4-dihydro-2H-pyran-5-yl)cyclohexane-1-carboxylic acid has been tested in several preclinical models to assess its pharmacological profile. Initial findings suggest that it exhibits potent inhibitory activity against certain inflammatory mediators, making it a promising candidate for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, its interaction with neurological targets has sparked interest in exploring its potential as a treatment for neurodegenerative disorders like Alzheimer's disease and Parkinson's disease.

The development of new drug candidates relies heavily on understanding their metabolic fate within the body. Metabolomic studies on 1-(3,4-dihydro-2H-pyran-5-yl)cyclohexane-1-carboxylic acid have revealed that it undergoes biotransformation through multiple pathways, including oxidation and hydrolysis. These metabolic processes are mediated by cytochrome P450 enzymes and other enzymatic systems present in the liver. Understanding these pathways is crucial for predicting drug-drug interactions and optimizing dosing regimens.

The future prospects of 1-(3,4-dihydro-2H-pyran-5-yl)cyclohexane-1-carboxylic acid are promising, with ongoing research aimed at identifying more potent derivatives and exploring new therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of this compound from laboratory research to clinical use. As our understanding of biological systems continues to evolve, compounds like 1-(3,4-dihydro-2H-pyran-5-yl)cyclohexane-1-carboxylic acid will play an increasingly important role in addressing unmet medical needs.

In conclusion, the compound with CAS number 2228373-63-3 and product name 1-(3,4-dihydro-2H-pyran-5-ytl)cyclohexane-l-carboxylic acid represents a significant contribution to pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the search for new therapeutic agents. With continued research and development efforts, this compound holds great promise for improving human health and well-being.